Cas no 76308-15-1 (ethyl 2-(1s,4s)-4-aminocyclohexylacetate)

Ethyl 2-((1s,4s)-4-aminocyclohexyl)acetate is a chiral cyclohexyl derivative featuring an ester-linked ethyl group and a primary amine functionality. Its rigid (1s,4s)-cyclohexyl backbone enhances stereochemical stability, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The compound’s amine group allows for further functionalization, while the ethyl ester moiety offers versatility in hydrolysis or transesterification reactions. Its well-defined stereochemistry ensures reproducibility in applications such as ligand design or peptidomimetics. The balanced lipophilicity of the cyclohexyl and ester groups contributes to favorable solubility profiles in organic media. This compound is particularly useful in medicinal chemistry for constructing constrained analogs or as a building block in heterocycle synthesis.
ethyl 2-(1s,4s)-4-aminocyclohexylacetate structure
76308-15-1 structure
Product Name:ethyl 2-(1s,4s)-4-aminocyclohexylacetate
CAS No:76308-15-1
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD16660363
CID:1779098
PubChem ID:3573480
Update Time:2025-06-09

ethyl 2-(1s,4s)-4-aminocyclohexylacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl (cis-4-aminocyclohexyl)acetate
    • cyclohexaneacetic acid, 4-amino-, ethyl ester, cis-
    • LogP
    • cyclohexaneacetic acid, 4-amino-, ethyl ester, cis-; Ethyl (cis-4-aminocyclohexyl)acetate; LogP
    • ethyl 2-(1s,4s)-4-aminocyclohexylacetate
    • SCHEMBL227338
    • BDA30828
    • SCHEMBL12536054
    • ethyl trans-(4-amino-cyclohexyl)acetate
    • CS-M1352
    • DS-11750
    • Ethyl trans-2-(4-aminocyclohexyl)acetate
    • Ethyl 2-(trans-4-aminocyclohexyl)acetate
    • DB-351303
    • CS-0008596
    • Ethyl2-(cis-4-aminocyclohexyl)acetate
    • 343775-23-5
    • SCHEMBL14724821
    • Ethyl 2-(4-aminocyclohexyl)acetate
    • D77419
    • trans-ethyl 2-(4-aminocyclohexyl)acetate
    • AKOS027326074
    • EN300-23025073
    • EN300-24209288
    • 76308-15-1
    • (trans-4-Aminocyclohexyl)acetic Acid Ethyl Ester
    • SBVCDGKSVSHGFL-KYZUINATSA-N
    • SY039270
    • Ethyl 2-(cis-4-aminocyclohexyl)acetate
    • DB-075101
    • DTXSID001238521
    • SCHEMBL227339
    • Cyclohexaneacetic acid,4-amino-,ethyl ester,trans-
    • EN300-250694
    • Oprea1_333732
    • ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
    • (trans-4-Aminocyclohexyl)aceticAcidEthylEster
    • 76308-28-6
    • ethyl 2-[(1r,4r)-4-aminocyclohexyl]acetate
    • C76441
    • Trans-(4-Amino-cyclohexyl)-acetic acid ethyl ester
    • MDL: MFCD16660363
    • Inchi: 1S/C10H19NO2/c1-2-13-10(12)7-8-3-5-9(11)6-4-8/h8-9H,2-7,11H2,1H3
    • InChI Key: SBVCDGKSVSHGFL-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1CCC(CC1)N)=O

Computed Properties

  • Exact Mass: 185.14167
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

ethyl 2-(1s,4s)-4-aminocyclohexylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-23025073-1g
ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
76308-15-1
1g
$1014.0 2023-09-15
Enamine
EN300-23025073-5g
ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
76308-15-1
5g
$2940.0 2023-09-15
Enamine
EN300-23025073-10g
ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
76308-15-1
10g
$4360.0 2023-09-15
Enamine
EN300-23025073-0.05g
ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
76308-15-1 95%
0.05g
$851.0 2024-06-20
Enamine
EN300-23025073-0.1g
ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
76308-15-1 95%
0.1g
$892.0 2024-06-20
Enamine
EN300-23025073-0.25g
ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
76308-15-1 95%
0.25g
$933.0 2024-06-20
Enamine
EN300-23025073-0.5g
ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
76308-15-1 95%
0.5g
$974.0 2024-06-20
Enamine
EN300-23025073-1.0g
ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
76308-15-1 95%
1.0g
$1014.0 2024-06-20
Enamine
EN300-23025073-2.5g
ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
76308-15-1 95%
2.5g
$1988.0 2024-06-20
Enamine
EN300-23025073-5.0g
ethyl 2-[(1s,4s)-4-aminocyclohexyl]acetate
76308-15-1 95%
5.0g
$2940.0 2024-06-20
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.